Cas no 892217-45-7 (5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol)
5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
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- 3H-1,2,4-Triazole-3-thione, 5-(4-fluorophenyl)-4-(2-furanylmethyl)-2,4-dihydro-
- 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol
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- Inchi: 1S/C13H10FN3OS/c14-10-5-3-9(4-6-10)12-15-16-13(19)17(12)8-11-2-1-7-18-11/h1-7H,8H2,(H,16,19)
- InChI Key: XWHXJAFKCIAONE-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=C(F)C=C2)N(CC2=CC=CO2)C(=S)N1
5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-110588-0.05g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 0.05g |
$42.0 | 2023-10-27 | |
| Enamine | EN300-110588-0.1g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 0.1g |
$66.0 | 2023-10-27 | |
| Enamine | EN300-110588-0.25g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 0.25g |
$92.0 | 2023-10-27 | |
| Enamine | EN300-110588-0.5g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 0.5g |
$175.0 | 2023-10-27 | |
| Enamine | EN300-110588-1.0g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 1g |
$256.0 | 2023-06-10 | |
| Enamine | EN300-110588-2.5g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 2.5g |
$503.0 | 2023-10-27 | |
| Enamine | EN300-110588-5.0g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 5g |
$743.0 | 2023-06-10 | |
| Enamine | EN300-110588-10.0g |
5-(4-fluorophenyl)-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 10g |
$1101.0 | 2023-06-10 | |
| Ambeed | A1015381-1g |
5-(4-Fluorophenyl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 1g |
$212.0 | 2025-04-15 | |
| Ambeed | A1015381-5g |
5-(4-Fluorophenyl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol |
892217-45-7 | 95% | 5g |
$617.0 | 2025-04-15 |
5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol
Introduction to 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 892217-45-7)
5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by the CAS number 892217-45-7, belongs to the triazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of a fluorophenyl group and a furan-2-ylmethyl moiety introduces additional layers of complexity, making this molecule a promising candidate for further investigation in drug discovery and development.
The chemical structure of 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol encompasses a central 1,2,4-triazole ring, which is a key pharmacological scaffold known for its ability to interact with various biological targets. The thiol functional group at the 3-position of the triazole ring further enhances its potential as a bioactive molecule by providing a nucleophilic site for interaction with biological systems. Additionally, the fluorophenyl substituent at the 5-position and the furan-2-ylmethyl group at the 4-position contribute to the molecule's overall physicochemical properties and may play critical roles in modulating its biological activity.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from triazole scaffolds. The structural features of 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol align well with current trends in medicinal chemistry, particularly in the design of molecules that exhibit potent and selective interactions with biological targets. The fluorine atom in the fluorophenyl group is known to enhance metabolic stability and binding affinity, while the furan moiety can contribute to favorable pharmacokinetic properties. These attributes make this compound an attractive candidate for further exploration in both academic and industrial settings.
Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of bioactive molecules like 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol. Computational studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary docking studies have indicated potential interactions with enzymes involved in inflammatory pathways and metabolic disorders. These findings are particularly exciting given the increasing emphasis on targeted therapy in modern medicine.
The synthesis of 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol presents an interesting challenge due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to access such heterocyclic compounds efficiently. The use of transition metal-catalyzed reactions and novel coupling strategies has enabled chemists to construct intricate molecular frameworks with high precision. These advancements not only facilitate the synthesis of this particular compound but also pave the way for exploring other structurally related molecules with potential therapeutic applications.
Beyond its synthetic significance, 5-(4-fluorophenyl)-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol holds promise as a lead compound for drug development. Its unique combination of structural elements suggests that it may be capable of modulating multiple biological pathways simultaneously. This polypharmacological approach is increasingly recognized as a viable strategy for addressing complex diseases that involve multiple dysregulated pathways. Further experimental validation is needed to fully elucidate its pharmacological profile and therapeutic potential.
In conclusion,5-(4-fluorophenyl)-4-(furan-2-ylmethyl)-4H -1 , 2 , 4 - triazole - 3 - thiol ( CAS No . 89 217 - 45 - 7 ) represents a fascinating molecule with significant potential in medicinal chemistry . Its structural features , combined with recent advances in synthetic and computational chemistry , make it an exciting candidate for further investigation . As research continues to uncover new biological targets and therapeutic strategies , compounds like this are likely to play an increasingly important role in the development of novel treatments for human diseases .
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